Cas no 53572-99-9 (methyl imidazo2,1-b1,3thiazole-6-carboxylate)

• Product Name: methyl imidazo2,1-b1,3thiazole-6-carboxylate
• CAS No: 53572-99-9
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 1036355
• PubChem ID: 13060077
• Update Time: 2025-10-31

methyl imidazo2,1-b1,3thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl imidazo[2,1-b]thiazole-6-carboxylate
• Methyl imidazo[2,1-b][1,3]thiazole-6-carboxylate
• 6-carbomethoxy-imidazo-(2,1-b)thiazole
• 6-Carbomethoxyimidazo< 2,1-b> thiazol
• AGN-PC-00KOJN
• AK128641
• imidazo[2,1-b]thiazole-6-carboxylic acid methyl ester
• KB-257882
• methyl imidazo2,1-b1,3thiazole-6-carboxylate
• Imidazo[2,1-b]thiazole-6-carboxylic acid, methyl ester
• Methylimidazo[2,1-b]thiazole-6-carboxylate
• DB-334905
• CS-0301999
• DTXSID30516745
• EN300-153546
• SCHEMBL10766644
• 53572-99-9

• Inchi： 1S/C7H6N2O2S/c1-11-6(10)5-4-9-2-3-12-7(9)8-5/h2-4H,1H3
• InChI Key： KZNKZDFRHCQEKO-UHFFFAOYSA-N
• SMILES： S1C=CN2C=C(C(=O)OC)N=C12

Computed Properties

• Exact Mass: 182.01508
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 43.6

Additional information on methyl imidazo2,1-b1,3thiazole-6-carboxylate

Introduction to Methyl Imidazo[2,1-b]thiazole-6-carboxylate (CAS No. 53572-99-9)

Methyl imidazo[2,1-b]thiazole-6-carboxylate, identified by the CAS registry number 53572-99-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring an imidazo[2,1-b]thiazole ring system with a methyl ester group attached at the 6-position. The imidazo[2,1-b]thiazole core is a fused bicyclic structure consisting of an imidazole and a thiazole ring, which imparts unique electronic and structural properties to the molecule.

Recent studies have highlighted the potential of methyl imidazo[2,1-b]thiazole-6-carboxylate in various applications, including as a precursor for advanced materials and as a component in pharmaceutical formulations. The compound's structure allows for versatile functionalization, making it a valuable building block in organic synthesis. Researchers have explored its reactivity under different conditions, revealing its ability to undergo various transformations that could lead to novel materials with tailored properties.

The synthesis of methyl imidazo[2,1-b]thiazole-6-carboxylate typically involves multi-component reactions or stepwise processes that assemble the heterocyclic framework. One notable approach reported in recent literature involves the condensation of thioamides with aldehydes or ketones in the presence of appropriate catalysts. This method not only ensures high yields but also provides insights into the regioselectivity and stereochemistry of the resulting product.

One of the most intriguing aspects of methyl imidazo[2,1-b]thiazole-6-carboxylate is its potential role in drug discovery. The compound's structure resembles certain bioactive molecules, suggesting that it could serve as a lead compound for developing new therapeutic agents. Recent research has focused on its ability to modulate cellular pathways associated with inflammation and oxidative stress, opening up possibilities for its use in anti-inflammatory and antioxidant therapies.

In addition to its pharmacological applications, methyl imidazo[2,1-b]thiazole-6-carboxylate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. For instance, studies have demonstrated that this compound can act as a chelating agent for transition metals, facilitating catalytic cycles in organic transformations.

The electronic properties of methyl imidazo[2,1-b]thiazole-6-carboxylate also make it an attractive candidate for optoelectronic materials. Research into its photophysical behavior has revealed interesting fluorescence characteristics, which could be harnessed in light-emitting diodes (LEDs) or sensors. Furthermore, its ability to self-assemble into ordered nanostructures suggests potential applications in nanotechnology.

From an environmental standpoint, understanding the fate and transport of methyl imidazo[2,1-b]thiazole-6-carboxylate is crucial for assessing its safety and sustainability. Recent toxicity studies have evaluated its effects on aquatic organisms and soil microorganisms under controlled laboratory conditions. These studies aim to provide data for risk assessment and guide responsible use practices.

In conclusion, methyl imidazo[2,1-b]thiazole-6-carboxylate (CAS No. 53572-99-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, offering opportunities for advancing both fundamental understanding and practical implementations.